Cas no 14771-00-7 (5,6-Dihydroxybenzofuran-3-one)
5,6-Dihydroxybenzofuran-3-one structure
Product Name:5,6-Dihydroxybenzofuran-3-one
5,6-Dihydroxybenzofuran-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dihydroxybenzofuran-3-one
- 5,6-dihydroxy-1-benzofuran-3-one
- 5,6-Dihydroxy-1-benzofuran-3(2H)-one
- 5,6-dihydroxy-benzofuran-3-one
- Benzo[b]tetrahydrofuran-3-one,5,6-dihydroxy
- benzofuran-3,5,6-triol
- DTXSID80310371
- 14771-00-7
- coumaran-5,6-diol-3-one
- 3(2H)-Benzofuranone, 5,6-dihydroxy-
- RDRBEUXIJCFHCZ-UHFFFAOYSA-N
- NSC226195
- NSC-226195
- 5,6-Dihydroxy-1-benzofuran-3(2H)-one #
- Benzo[b]tetrahydrofuran-3-one, 5,6-dihydroxy-
-
- Inchi: 1S/C8H6O4/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,9-10H,3H2
- InChI Key: RDRBEUXIJCFHCZ-UHFFFAOYSA-N
- SMILES: O1CC(C2C=C(C(=CC1=2)O)O)=O
Computed Properties
- Exact Mass: 166.02700
- Monoisotopic Mass: 166.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 18
- XLogP3: 0.8
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 0.67290
5,6-Dihydroxybenzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D268070-25mg |
5,6-Dihydroxybenzofuran-3-one |
14771-00-7 | 25mg |
$ 225.00 | 2022-06-05 | ||
| TRC | D268070-50mg |
5,6-Dihydroxybenzofuran-3-one |
14771-00-7 | 50mg |
$ 370.00 | 2022-06-05 | ||
| TRC | D268070-100mg |
5,6-Dihydroxybenzofuran-3-one |
14771-00-7 | 100mg |
$ 590.00 | 2022-06-05 |
5,6-Dihydroxybenzofuran-3-one Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
14771-00-7 (5,6-Dihydroxybenzofuran-3-one) Related Products
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- 15832-09-4(6-methoxy-2,3-dihydro-1-benzofuran-3-one)
- 7169-37-1(7-Methoxy-3(2H)-benzofuranone)
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